6-Trityl-5,6,7,7a-tetrahydrothieno[2,3-c]pyridin-2(4H)-one

• IUPAC Name: 6-trityl-4,5,7,7a-tetrahydrothieno[2,3-c]pyridin-2-one
• InChI: InChI=1S/C26H23NOS/c28-25-18-20-16-17-27(19-24(20)29-25)26(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,18,24H,16-17,19H2
• InChI Key: KIURFOBHIAJEED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2C1=CC(=O)S2)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H23NOS
• DSSTOX Substance ID: DTXSID30705213
• Molecular Weight: 397.5 g/mol
• CAS RN: 1032707-62-2

Description

“6-Trityl-5,6,7,7a-tetrahydrothieno[2,3-c]pyridin-2(4H)-one” is a chemical compound with the molecular formula C26H23NOS. It is used as an intermediate in the synthesis of Prasugrel, a medication used to prevent blood clots in people with acute coronary syndrome.

Molecular Structure Analysis

The InChI key for this compound is KIURFOBHIAJEED-UHFFFAOYSA-N. The canonical SMILES representation is C1CN(CC2C1=CC(=O)S2)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5.

Scientific Research Applications

Synthesis and Chemical Properties

6-Trityl-5,6,7,7a-tetrahydrothieno[2,3-c]pyridin-2(4H)-one and its derivatives are key intermediates in the synthesis of various pharmacologically active compounds. The synthesis process often involves alkylation, oxidation, and deprotection reactions, starting from related tetrahydrothieno pyridine compounds. These chemical transformations yield products with significant purity and yields, as demonstrated in a study focusing on the synthesis of prasugrel, an antithrombotic drug (Pan Xian-hua, 2011).

Role in Drug Development

The tetrahydrothieno pyridine nucleus, which is part of the 6-Trityl compound, plays a crucial role in drug development. Various derivatives have been synthesized and evaluated for multiple biological activities, with some showing potent effects in preclinical models. This highlights the importance of the tetrahydrothieno pyridine nucleus as a core structure in the development of future drugs (J. Sangshetti et al., 2014).

Pharmacological Studies

Studies have shown that derivatives of tetrahydrothieno pyridines can serve as inhibitors for various enzymes and receptors. For example, specific derivatives have been identified as potent inhibitors of nitric oxide synthase, an enzyme implicated in several physiological and pathological processes (H. Beaton et al., 2001). Additionally, certain 2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridines have been found to act as allosteric modulators and antagonists at the A1 adenosine receptor, suggesting a potential role in developing treatments targeting this receptor system (L. Aurelio et al., 2009).

Antimicrobial and Anticancer Activities

Some derivatives of the 6-Trityl compound have shown promising antimicrobial and anticancer activities. For instance, pyridothienopyrimidines and pyridothienotriazines derived from 6-Trityl-related compounds have exhibited in vitro antimicrobial effects (A. Abdel-rahman et al., 2002). Moreover, derivatives have been synthesized and characterized for their potential anticancer activity, adding to the compound's utility in exploring new therapeutic agents (N. Rao et al., 2018).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed, calling a poison center or doctor if feeling unwell.